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Compound of Interest

Compound Name: Filicol

Cat. No.: B047491 Get Quote

Despite a comprehensive search of scientific literature, chemical databases, and patent

repositories, a detailed synthesis protocol for the compound identified as Filicol, with the

IUPAC name [4-[4-(2-ethylphenyl)butan-2-yl]phenyl]methyl-trimethylazanium chloride and CAS

number 117925-32-3, is not publicly available. Consequently, information regarding its

biological activity, mechanism of action, and associated experimental protocols could not be

obtained.

The user's request for detailed application notes, experimental protocols, quantitative data

summaries, and visualizations for Filicol cannot be fulfilled due to the absence of foundational

scientific information in the public domain.

Chemical Identity of Filicol
Based on available chemical database entries, the compound referred to as Filicol is
characterized as follows:

Property Value

IUPAC Name
[4-[4-(2-ethylphenyl)butan-2-yl]phenyl]methyl-

trimethylazanium chloride

CAS Number 117925-32-3

Molecular Formula C₂₂H₃₂ClN

Molecular Weight 345.95 g/mol
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While suppliers for a compound with this CAS number can be identified, they do not provide

details regarding its synthesis or biological applications.

Absence of Synthesis and Biological Data
Extensive searches for "Filicol synthesis protocol," "synthesis of [4-[4-(2-ethylphenyl)butan-2-

yl]phenyl]methyl-trimethylazanium chloride," and searches using its CAS number did not yield

any specific, reproducible experimental procedures. Similarly, inquiries into the "biological

activity of Filicol" and its "mechanism of action" returned no relevant studies or data.

This lack of information prevents the creation of the requested detailed documentation,

including:

Experimental Protocols: Without a known synthesis method or biological testing procedures,

no protocols can be provided.

Data Presentation: No quantitative data, such as reaction yields, spectroscopic data, or

bioactivity metrics (e.g., IC₅₀, EC₅₀), are available to be summarized in tables.

Visualization: The absence of a known synthesis workflow or signaling pathway makes it

impossible to generate the requested Graphviz diagrams.

It is possible that the synthesis and biological evaluation of this compound are part of

proprietary research and have not been disclosed in publicly accessible formats. Researchers,

scientists, and drug development professionals interested in this specific chemical entity would

need to undertake novel research to determine its synthesis and biological properties.

To cite this document: BenchChem. [Filicol: Synthesis Protocol and Application Notes Not
Publicly Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047491#filicol-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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